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Compound of Interest

2,6-dipyridin-2-ylpyridine-4-
Compound Name:
carbaldehyde

Cat. No.: B012096

An In-depth Technical Guide on 2,6-dipyridin-2-ylpyridine-4-carbaldehyde

Introduction

2,6-dipyridin-2-ylpyridine-4-carbaldehyde, also known as [2,2".6',2"-terpyridine]-4'-
carbaldehyde, is a functionalized terpyridine derivative of significant interest in coordination
chemistry, materials science, and drug development.[1] Its terpyridine core acts as a robust
tridentate ligand, forming stable complexes with a wide array of transition metals.[2] The
aldehyde group at the 4'-position of the central pyridine ring serves as a versatile synthetic
handle, allowing for a variety of post-synthetic modifications to fine-tune the electronic and
steric properties of the resulting metal complexes.[2] This guide provides a comprehensive
overview of its chemical identity, properties, synthesis, and key experimental protocols for
researchers and professionals in the field.

Compound Identification and Properties

The fundamental properties of 2,6-dipyridin-2-ylpyridine-4-carbaldehyde are summarized in
the tables below.

Table 1: Compound Identification
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Identifier Value

CAS Number 108295-45-0[1][2][3]

IUPAC Name 2,6-dipyridin-2-ylpyridine-4-carbaldehyde[1]
Synonym [2,2":6',2"-terpyridine]-4'-carbaldehyde[1]

Molecular Formula

C16H11NsO[1]

Molecular Weight

261.28 g/mol [1][2]

Canonical SMILES

C1=CC=NC(=C1)C2=CC(=CC(=N2)C3=CC=CC
=N3)C=0[1][2]

InChl Key

MEMKUPMTILFZQJ-UHFFFAQYSA-N[1][2]

Table 2: Physical and Chemical Properties

Property Value
Appearance Crystalline solid[1]

- Soluble in organic solvents like ethanol and
Solubility

acetonitrile; insoluble in water.[1]

Thermal Stability

Decomposes at temperatures above 200°C.[2]

pH Sensitivity

The aldehyde group is susceptible to
nucleophilic attack in basic conditions (pH > 9),
which can lead to the formation of hydrates or

hemiacetals.[2]

Storage

Should be stored under an inert atmosphere (N2
or Ar) at 2—8°C to prevent degradation of the

aldehyde via air oxidation.[2]

Table 3: Spectroscopic Data
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Technique Observation

Pyridyl protons typically resonate in the & 8.5—
1H NMR 9.0 ppm range, while the aldehyde proton

appears around 6 10 ppm.[2]

Provides detailed information on the carbon
13C NMR

skeleton of the molecule.[2]

Mass Spectrometry (ESI-MS)

Confirms the molecular weight with a molecular
ion peak at m/z 261.28 (M*).[2]

X-ray Crystallography

Can be used to determine the precise three-
dimensional structure, with the C=0 bond length

being approximately 1.21 A.[2]

Experimental Protocols

Synthesis via Krohnke Condensation
The most established method for synthesizing 2,6-dipyridin-2-ylpyridine-4-carbaldehyde is

the Kréhnke condensation.[1][2] This multi-step process involves the formation of a terpyridine

core.

Methodology:

o Enamine Formation: 2-Acetylpyridine reacts with a suitable ammonium source, such as

ammonium acetate, to form an enamine intermediate.[2]

e Michael Addition: The enamine then undergoes a Michael addition to an a,3-unsaturated

ketone. This ketone is formed in situ from the condensation of another molecule of 2-

acetylpyridine and pyridine-4-carbaldehyde.[2]

o Cyclization and Aromatization: The resulting 1,5-dicarbonyl intermediate undergoes

intramolecular cyclization. The final stable terpyridine ring is formed through subsequent

dehydration and aromatization, which may be facilitated by air oxidation or a chemical

oxidant like manganese dioxide (MnO3).[2]

Caption: Kréhnke condensation workflow for synthesis.
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Chemical Reactions of the Aldehyde Group

The aldehyde functionality allows for several key transformations, enabling the development of
a wide range of derivatives.

1. Oxidation to Carboxylic Acid

o Objective: To convert the aldehyde group to a carboxylic acid, forming [2,2":6',2"-
terpyridine]-4'-carboxylic acid.[2]

e Protocol: The aldehyde can be oxidized using common oxidizing agents such as potassium
permanganate (KMnQOa) or chromium trioxide (CrOs).[1] The choice of oxidant and reaction
conditions is crucial to ensure the chemoselective conversion of the aldehyde without
affecting the pyridine rings.[2]

2. Reduction to Primary Alcohol

» Objective: To reduce the aldehyde group to a primary alcohol, yielding (2,6-dipyridin-2-
ylpyridin-4-yl)methanol.[2]

o Protocol: The reduction is typically achieved using reducing agents like sodium borohydride
(NaBHa4) or lithium aluminum hydride (LiAlH4).[1] The choice of reducing agent is important,
especially if other reducible functional groups are present in the molecule.[2]

3. Condensation Reactions

» Objective: To form larger, more complex structures by reacting the aldehyde with various
nucleophiles.

o Protocol: The aldehyde can react with primary amines to form Schiff bases (imines), with
hydroxylamine to form oximes, and with other nucleophiles to create a diverse range of
derivatives.[2] These reactions are fundamental for building supramolecular assemblies.[2]

Caption: Key reaction pathways from the aldehyde.

Coordination Chemistry
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The terpyridine core is a powerful tridentate ligand that forms stable complexes with many
transition metals.[2]

e Objective: To study the metal-binding properties of the ligand.

e Protocol (UV-Vis Titration): A solution of 2,6-dipyridin-2-ylpyridine-4-carbaldehyde in a
suitable solvent (e.g., acetonitrile) is titrated with a solution of a metal salt, such as iron(lll)
nitrate (Fe(NOs)s3). The formation of the metal complex is monitored by observing changes in
the UV-Vis absorption spectrum, such as a redshift in the absorption maximum, which
confirms metal binding.[2]

Caption: Formation of a metal-terpyridine complex.

Applications in Drug Development and Research

The unique structural and chemical properties of 2,6-dipyridin-2-ylpyridine-4-carbaldehyde
and its derivatives make them valuable in several research areas:

o Coordination Chemistry: Extensively used to create metal complexes with transition metals
like iron, ruthenium, and platinum for various applications.[1]

o Catalysis: Serves as a ligand in catalytic systems, including in asymmetric synthesis where
high enantioselectivity is desired.[1]

» Biological Research: Derivatives are being explored for their potential as anticancer agents
due to their ability to interact with biological targets.[1] The pyridine scaffold is a common
motif in many FDA-approved drugs, highlighting its importance in medicinal chemistry.[4][5]

o Polymer Chemistry: Used as an initiator in atom transfer radical polymerization (ATRP) to
synthesize well-defined polymers.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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